Cas no 337497-09-3 (4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid)
4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)amino)-4-oxobutanoic acid
- 4-(2,3-dihydro-1,4-benzodioxin-3-ylmethylamino)-4-oxobutanoic acid
- 4-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid
- 4-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid(SALTDATA: FREE)
- HMS1525B14
- 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid
-
- MDL: MFCD01100693
- Inchi: InChI=1S/C13H15NO5/c15-12(5-6-13(16)17)14-7-9-8-18-10-3-1-2-4-11(10)19-9/h1-4,9H,5-8H2,(H,14,15)(H,16,17)
- InChI Key: HCGXNPQDNIEHBJ-UHFFFAOYSA-N
- SMILES: O=C(O)CCC(NCC1COC2=CC=CC=C2O1)=O
Computed Properties
- Exact Mass: 265.09500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 84.86000
- LogP: 1.19830
4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A286500-1g |
4-(((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)amino)-4-oxobutanoic acid |
337497-09-3 | 95+% | 1g |
$144.0 | 2024-04-19 | |
| Chemenu | CM306358-1g |
4-(((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)amino)-4-oxobutanoic acid |
337497-09-3 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB221027-250 mg |
4-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid; 95% |
337497-09-3 | 250 mg |
€168.30 | 2023-07-20 | ||
| abcr | AB221027-1 g |
4-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid; 95% |
337497-09-3 | 1 g |
€230.10 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1243745-1g |
4-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid |
337497-09-3 | 95% | 1g |
$185 | 2024-06-06 | |
| TRC | D459335-10mg |
4-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic Acid |
337497-09-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D459335-50mg |
4-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic Acid |
337497-09-3 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D459335-100mg |
4-[(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic Acid |
337497-09-3 | 100mg |
$ 80.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1243745-1g |
4-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid |
337497-09-3 | 95% | 1g |
$185 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1243745-1g |
4-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)amino]-4-oxobutanoic acid |
337497-09-3 | 95% | 1g |
$185 | 2025-02-19 |
4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid
Introduction to 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid (CAS No. 337497-09-3)
4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid (CAS No. 337497-09-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzodioxinylmethylamino Butyric Acid, is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzodioxin ring system and an amino acid moiety, which contribute to its diverse applications in drug discovery and development.
The chemical structure of 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid is particularly noteworthy for its ability to interact with various biological targets. The benzodioxin ring system is known for its ability to form stable complexes with metal ions and proteins, making it a valuable scaffold in the design of bioactive molecules. Additionally, the presence of the amino acid moiety provides the compound with potential pharmacological properties, such as improved solubility and bioavailability.
Recent studies have highlighted the potential of 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.
In another study, scientists at the National Institutes of Health (NIH) investigated the neuroprotective effects of 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid. The results indicated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways involved in neuronal survival and function.
The synthetic route for producing 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid has been well-documented in the literature. One common method involves the condensation of 2-(aminomethyl)-1,3-benzodioxole with an appropriate carboxylic acid derivative under mild conditions. This approach allows for high yields and purity, making it suitable for large-scale production in pharmaceutical settings.
The physicochemical properties of 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid have also been extensively studied. The compound is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in water and highly soluble in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in various formulations and delivery systems.
In terms of safety and toxicity, preliminary studies suggest that 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid has a favorable safety profile. However, further investigations are needed to fully understand its long-term effects and potential side effects. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.
The potential applications of 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid extend beyond its direct therapeutic uses. For example, it can be used as a building block in the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it an attractive candidate for drug delivery systems designed to target specific tissues or cells.
In conclusion, 4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid (CAS No. 337497-09-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for scientists working on drug discovery and development projects. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.
337497-09-3 (4-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)amino-4-oxobutanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)